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Abstract
Pentorex, also known by its chemical name phenpentermine or α,β-dimethylamphetamine, is a

stimulant drug of the amphetamine class. Developed in the 1960s, it was primarily investigated

for its anorectic and diuretic properties. This technical guide provides a comprehensive

overview of the discovery, history, and development of Pentorex, with a focus on its chemical

properties, synthesis, and pharmacological profile. Due to the historical nature of its primary

development, some of the original detailed experimental data is not readily available in modern

databases. This document synthesizes the available information from historical scientific

literature and patents to provide a detailed account for researchers and drug development

professionals.

Introduction and Historical Context
Pentorex (brand name Modatrop) was developed by the German pharmaceutical company

Nordmark in the 1960s.[1] It emerged during a period of intense research into amphetamine

derivatives for various therapeutic applications, including as appetite suppressants in the

management of obesity. The primary goals for developing new anorectic agents at the time

were to separate the appetite-suppressant effects from the central nervous system stimulation

and abuse potential associated with amphetamine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1222034?utm_src=pdf-interest
https://www.benchchem.com/product/b1222034?utm_src=pdf-body
https://www.benchchem.com/product/b1222034?utm_src=pdf-body
https://www.benchchem.com/product/b1222034?utm_src=pdf-body
https://en.wikipedia.org/wiki/Pentorex
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pentorex is chemically related to phentermine (α-methylamphetamine), another anorectic

agent developed around the same time.[1] Its development was documented in a series of

pharmacological studies published in German scientific journals in the mid-1960s.[1] A British

patent was also issued to Nordmark in 1965 for "A Substituted Butylamine and Salts thereof,"

which likely covers Pentorex.[1]

Chemical Properties and Synthesis
Pentorex is a chiral compound with the chemical formula C11H17N. Its IUPAC name is 2-

methyl-3-phenylbutan-2-amine.[1]

Table 1: Chemical and Physical Properties of Pentorex

Property Value

Molecular Formula C11H17N

Molar Mass 163.26 g/mol

IUPAC Name 2-methyl-3-phenylbutan-2-amine

Synonyms
Phenpentermine, α,β-Dimethylamphetamine,

Modatrop

CAS Number 434-43-5

Source: Wikipedia[1], PubChem

Proposed Synthesis of Pentorex
While a specific, detailed experimental protocol for the industrial synthesis of Pentorex by

Nordmark is not publicly available, a plausible synthetic route can be proposed based on

established methods for the synthesis of amphetamine derivatives. A likely method is the

reductive amination of a suitable ketone precursor.

Experimental Protocol: Proposed Reductive Amination for Pentorex Synthesis

Reaction: Phenylacetone is reacted with ammonia in the presence of a reducing agent, such

as hydrogen gas with a metal catalyst (e.g., palladium on carbon) or a hydride reducing
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agent (e.g., sodium cyanoborohydride).

Intermediate Formation: This reaction proceeds through the formation of an imine

intermediate.

Reduction: The imine is then reduced to form the primary amine, yielding Pentorex.

Purification: The final product would be purified through distillation or crystallization of a salt

form (e.g., hydrochloride).

Phenylacetone

Imine Intermediate

+ NH3

Ammonia (NH3)

Reducing Agent
(e.g., H2/Pd-C)

Pentorex

+ Reducing Agent

Click to download full resolution via product page

Proposed synthesis of Pentorex via reductive amination.

Pharmacological Profile
The primary pharmacological effects of Pentorex are its anorectic and diuretic actions.[1] The

initial studies in the 1960s aimed to characterize these effects.

Anorectic Effect and Mechanism of Action
The anorectic effect of Pentorex is believed to be similar to that of other amphetamine-based

appetite suppressants like phentermine. These compounds act as sympathomimetic amines,

stimulating the release of catecholamines, primarily norepinephrine and to a lesser extent

dopamine, in the central nervous system.[2][3]

Signaling Pathway for Anorectic Effect

The proposed mechanism involves the following steps:
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Pentorex crosses the blood-brain barrier.

It stimulates the release of norepinephrine and dopamine from presynaptic nerve terminals in

the lateral hypothalamus, an area of the brain that regulates hunger and satiety.

Increased levels of these neurotransmitters in the synaptic cleft enhance signaling to

postsynaptic neurons, leading to a suppression of appetite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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